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Compound of Interest

5-Ethoxy-6-methoxy-8-
Compound Name:
nitroquinoline

cat. No.: B8505225

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, synthesis,
and known properties of 5-Ethoxy-6-methoxy-8-nitroquinoline. Due to the limited availability
of data for this specific molecule, this guide also includes pertinent information on closely
related analogues, namely 6-methoxy-8-nitroquinoline and 5-methoxy-8-nitroquinoline, to
provide a broader context for its potential characteristics and applications.

Chemical Structure and Identification

5-Ethoxy-6-methoxy-8-nitroquinoline is a heterocyclic aromatic compound belonging to the
nitroquinoline class. Its structure consists of a quinoline core substituted with an ethoxy group
at the 5-position, a methoxy group at the 6-position, and a nitro group at the 8-position.

Molecular Structure:
Caption: Chemical structure of 5-Ethoxy-6-methoxy-8-nitroquinoline.

Physicochemical Properties

Quantitative data for 5-Ethoxy-6-methoxy-8-nitroquinoline is scarce in peer-reviewed
literature. The following table summarizes the available data for the target compound and its
close analogues for comparative purposes.
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5-Ethoxy-6-

6-Methoxy-8- 5-Methoxy-8-
Property methoxy-8- . T ] T
. oo nitroquinoline nitroquinoline
nitroquinoline
Molecular Formula C12H12N204 C10HsN203 C10HsN203][1]
Molecular Weight 248.24 g/mol 204.18 g/mol 204.18 g/mol [1]
Melting Point 98-99.5 °C[2] 158-160 °C Not available
Appearance Yellow crystals[2] Light-tan crystals Not available
Not found in public
CAS Number 85-81-4 36020-53-8[1]

databases

Experimental Protocols
Synthesis of 5-Ethoxy-6-methoxy-8-nitroquinoline

A method for the synthesis of 5-Ethoxy-6-methoxy-8-nitroquinoline has been described in a
US patent. The process involves the reaction of a chlorinated precursor with an ethanolic
potassium hydroxide solution.

Reaction:

 Starting Material: 5-Chloro-6-methoxy-8-nitroquinoline

¢ Reagents: Ethanolic Potassium Hydroxide (KOH) solution
» Conditions: Reflux

e Product: 5-Ethoxy-6-methoxy-8-nitroquinoline

e Yield: 80%][2]

 Purification: Crystallization from ligroin[2]

Detailed Protocol (as inferred from patent US4167638A):[2]

 Dissolve 5-Chloro-6-methoxy-8-nitroquinoline in a suitable volume of ethanol.
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e Add a solution of potassium hydroxide in ethanol to the mixture.

e Heat the reaction mixture to reflux and maintain for a period sufficient for the reaction to
complete.

» Monitor the reaction progress using a suitable technique (e.g., Thin Layer Chromatography).
e Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

e The crude product is then purified by recrystallization from ligroin to yield yellow crystals of 5-
Ethoxy-6-methoxy-8-nitroquinoline.

Synthesis of the Precursor: 6-Methoxy-8-nitroquinoline

The precursor for the final ethoxylation step, 6-methoxy-8-nitroquinoline, can be synthesized
via the Skraup reaction. A detailed and verified protocol is available in Organic Syntheses.

Reaction: Skraup synthesis from 3-nitro-4-aminoanisole and glycerol.

Workflow Diagram:
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Skraup Reaction
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Caption: Workflow for the synthesis of 6-methoxy-8-nitroquinoline.
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Biological Activity and Potential Applications

While specific biological studies on 5-Ethoxy-6-methoxy-8-nitroquinoline are not readily
available in the public domain, the broader class of nitroquinolines is recognized for its potential
biological activities.

» Anticancer and Antimicrobial Properties: Compounds within the nitroquinoline family are
known for their potential as anticancer and antimicrobial agents.

» Antimalarial Precursors: The closely related 6-methoxy-8-aminoquinoline, which can be
synthesized from 6-methoxy-8-nitroquinoline, is a known metabolite of the antimalarial drug

primaquine.

It is plausible that 5-Ethoxy-6-methoxy-8-nitroquinoline could be investigated for similar
biological activities. The structural modifications (the addition of an ethoxy group) may influence
its potency, selectivity, and pharmacokinetic properties.

Signaling Pathways

There is no specific information available regarding signaling pathways modulated by 5-
Ethoxy-6-methoxy-8-nitroquinoline. However, some quinoline derivatives have been shown
to exert their anticancer effects through various mechanisms, including the inhibition of
signaling pathways like PIBK/AKT/mTOR. Further research would be required to determine if 5-
Ethoxy-6-methoxy-8-nitroquinoline interacts with these or other cellular signaling cascades.

Logical Relationship Diagram:
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Caption: A logical workflow for the future investigation of this compound.

Conclusion

5-Ethoxy-6-methoxy-8-nitroquinoline is a synthetically accessible compound within the
biologically relevant nitroquinoline class. While detailed characterization and biological
evaluation are lacking in publicly available literature, its structural similarity to other bioactive
guinolines suggests it may be a candidate for further investigation in drug discovery programs,
particularly in the areas of oncology and infectious diseases. The synthetic route described
provides a clear path for obtaining this compound for research purposes. Future studies are
warranted to fully elucidate its physicochemical properties, biological activity, and mechanism
of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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